Cas no 31037-42-0 (Carbamic acid, (hydroxymethyl)-, phenylmethyl ester)
31037-42-0 structure
Product Name:Carbamic acid, (hydroxymethyl)-, phenylmethyl ester
CAS No:31037-42-0
MF:C9H11NO3
MW:181.188542604446
CID:1445107
PubChem ID:12315638
Update Time:2025-04-20
Carbamic acid, (hydroxymethyl)-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (hydroxymethyl)-, phenylmethyl ester
- benzyl N-(hydroxymethyl)carbamate
- MFCD11506675
- AKOS006324822
- DTXSID80487471
- SY350357
- SCHEMBL250620
- (Cbz-amino)methanol
- RWFPWQCNFWWIAE-UHFFFAOYSA-N
- benzyl N-(hydoxymethyl)carbamate
- 31037-42-0
- G83360
-
- Inchi: 1S/C9H11NO3/c11-7-10-9(12)13-6-8-4-2-1-3-5-8/h1-5,11H,6-7H2,(H,10,12)
- InChI Key: RWFPWQCNFWWIAE-UHFFFAOYSA-N
- SMILES: O(C(NCO)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 181.07393
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- PSA: 58.56
Carbamic acid, (hydroxymethyl)-, phenylmethyl ester Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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